molecular formula C18H12N2O2 B8632666 1-(Isoquinolin-1-yl)-1H-indole-3-carboxylic acid CAS No. 649550-62-9

1-(Isoquinolin-1-yl)-1H-indole-3-carboxylic acid

Cat. No.: B8632666
CAS No.: 649550-62-9
M. Wt: 288.3 g/mol
InChI Key: QZIWPPHCRYCLAD-UHFFFAOYSA-N
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Description

1-(Isoquinolin-1-yl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C18H12N2O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

649550-62-9

Molecular Formula

C18H12N2O2

Molecular Weight

288.3 g/mol

IUPAC Name

1-isoquinolin-1-ylindole-3-carboxylic acid

InChI

InChI=1S/C18H12N2O2/c21-18(22)15-11-20(16-8-4-3-7-14(15)16)17-13-6-2-1-5-12(13)9-10-19-17/h1-11H,(H,21,22)

InChI Key

QZIWPPHCRYCLAD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CN=C2N3C=C(C4=CC=CC=C43)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.333 g (7.94 mmol) of lithium hydroxide monohydrate and 60 cm3 of water are added at 25° C. to 1.2 g (3.97 mmol) of 3-methoxycarbonyl-1-(isoquinol-1-yl)-1H-indole dissolved in 60 cm3 of tetrahydrofuran. After stirring at reflux for 22 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 30 cm3 of water and then triturated with 8 cm3 of 5N hydrochloric acid. After filtering off and drying the solid residue under reduced pressure (2.7 kPa) at 40° C., 1.2 g of 3-carboxy-1-(isoquinol-1-yl)-1H-indole are obtained in the form of a white solid. Mass spectrum (EI): m/e 288 (M+·), m/e 243.
Name
lithium hydroxide monohydrate
Quantity
0.333 g
Type
reactant
Reaction Step One
Quantity
3.97 mmol
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Three

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